Cas no 1385304-10-8 (2-chloro-N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)pyridine-4-carboxamide)

• Product Name: 2-chloro-N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)pyridine-4-carboxamide
• CAS No: 1385304-10-8
• MF: C₁₂H₁₁ClN₄O₃
• MW: 294.693741083145
• CID: 6185556
• PubChem ID: 72004628
• Update Time: 2025-08-10

2-chloro-N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)pyridine-4-carboxamide
• 2-CHLORO-N-(1,3-DIMETHYL-2,4-DIOXOPYRIMIDIN-5-YL)PYRIDINE-4-CARBOXAMIDE
• EN300-26589506
• AKOS016932971
• Z1250516676
• 1385304-10-8

• Inchi： 1S/C12H11ClN4O3/c1-16-6-8(11(19)17(2)12(16)20)15-10(18)7-3-4-14-9(13)5-7/h3-6H,1-2H3,(H,15,18)
• InChI Key： LEIDAWGFBLDVAM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC1=CN(C)C(N(C)C1=O)=O)=O

Computed Properties

• Exact Mass: 294.0519679g/mol
• Monoisotopic Mass: 294.0519679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-chloro-N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)pyridine-4-carboxamide

2-Chloro-N-(1,3-Dimethyl-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-5-Yl)Pyridine-4-Carboxamide: A Comprehensive Overview

The compound CAS No. 1385304-10-8, known as 2-chloro-N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)pyridine-4-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom and a carboxamide group linked to a tetrahydropyrimidine moiety. The tetrahydropyrimidine ring is further substituted with two methyl groups at positions 1 and 3, creating a highly functionalized molecule.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The pyridine ring is a common structural motif in many bioactive compounds due to its ability to interact with various biological targets. The substitution pattern on the pyridine ring in this compound—specifically the chlorine atom at position 2 and the carboxamide group at position 4—suggests potential for modulating pharmacokinetic properties such as solubility and bioavailability. Additionally, the tetrahydropyrimidine moiety is known to contribute to hydrogen bonding capabilities, which can enhance the compound's ability to bind to protein targets.

The synthesis of 2-chloro-N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)pyridine-4-carboxamide involves a series of well-established organic reactions. Key steps include the formation of the tetrahydropyrimidine ring through cyclization reactions and subsequent functionalization with the pyridine carboxamide group. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, studies have demonstrated moderate inhibitory activity against certain kinases, suggesting potential applications in oncology or inflammatory diseases. Furthermore, the compound's ability to penetrate cellular membranes has been investigated using computational modeling techniques. These findings underscore the need for further in vivo studies to evaluate its efficacy and safety profile.

The structural versatility of CAS No. 1385304-10-8 also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying substituents on both the pyridine and tetrahydropyrimidine moieties, researchers can systematically investigate how these changes influence biological activity. This approach has been instrumental in identifying lead compounds for drug discovery programs.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity. These methods provide critical insights into molecular conformation and stability under different conditions. Additionally, thermal analysis has revealed that the compound exhibits good thermal stability up to certain temperatures, which is advantageous for storage and handling during manufacturing processes.

In conclusion, 2-chloro-N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)pyridine-4-carboxamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activity position it as a valuable asset for further research and development in the pharmaceutical industry.